Cas no 3956-91-0 (7-hydroxy-1(3H)-Isobenzofuranone)

• Product Name: 7-hydroxy-1(3H)-Isobenzofuranone
• CAS No: 3956-91-0
• MF: C₈H₆O₃
• MW: 150.131442546844
• CID: 1111933
• PubChem ID: 11829616
• Update Time: 2025-11-02

7-hydroxy-1(3H)-Isobenzofuranone Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-1(3H)-Isobenzofuranone
• 7-hydroxy-3H-2-benzofuran-1-one
• A918617
• CHEBI:198114
• DTXSID20473979
• SCHEMBL7001855
• 7-hydroxy-3H-2-benzouran-1-one
• 7-Hydroxyisobenzofuran-1(3H)-one
• 7-hydroxyphthalide
• CS-0343317
• 3956-91-0

• Inchi： 1S/C8H6O3/c9-6-3-1-2-5-4-11-8(10)7(5)6/h1-3,9H,4H2
• InChI Key： PTWPWUVEQZXOFJ-UHFFFAOYSA-N
• SMILES： O1C(C2C(=CC=CC=2C1)O)=O

Computed Properties

• Exact Mass: 150.031694049g/mol
• Monoisotopic Mass: 150.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides

Additional information on 7-hydroxy-1(3H)-Isobenzofuranone

7-Hydroxy-1(3H)-Isobenzofuranone (CAS No. 3956-91-0): Properties, Applications, and Market Insights

7-Hydroxy-1(3H)-Isobenzofuranone, with the CAS number 3956-91-0, is a significant organic compound widely studied for its unique chemical properties and diverse applications. This compound, also known as 7-hydroxyphthalide, belongs to the class of isobenzofuranones, which are known for their versatile roles in pharmaceuticals, agrochemicals, and material science. Its molecular structure features a hydroxyl group attached to the benzene ring, enhancing its reactivity and functionality in various chemical reactions.

The chemical properties of 7-hydroxy-1(3H)-isobenzofuranone make it a valuable intermediate in organic synthesis. It exhibits moderate solubility in polar solvents like water and ethanol, which facilitates its use in laboratory and industrial settings. The compound's stability under standard conditions and its ability to participate in condensation and oxidation reactions have made it a subject of interest for researchers exploring new synthetic pathways. Recent studies highlight its potential as a precursor for bioactive molecules, particularly in the development of antioxidants and anti-inflammatory agents.

In the pharmaceutical industry, 7-hydroxyphthalide (CAS 3956-91-0) has garnered attention for its potential therapeutic applications. Researchers are investigating its role in modulating oxidative stress and inflammation, which are key factors in chronic diseases such as diabetes and neurodegenerative disorders. The compound's ability to scavenge free radicals and inhibit pro-inflammatory enzymes positions it as a promising candidate for drug development. Additionally, its derivatives are being explored for their neuroprotective effects, aligning with the growing demand for treatments targeting brain health and aging.

The agrochemical sector also benefits from the applications of 7-hydroxy-1(3H)-isobenzofuranone. Its derivatives are used in the synthesis of plant growth regulators and pesticides, contributing to sustainable agriculture practices. With the increasing focus on eco-friendly agrochemicals, this compound's biodegradability and low toxicity profile make it an attractive option for developing next-generation crop protection products. Farmers and agronomists are particularly interested in its potential to enhance crop yields while minimizing environmental impact.

From a market perspective, the demand for 7-hydroxyphthalide (3956-91-0) is expected to rise due to its expanding applications in pharmaceuticals and agriculture. The compound's versatility and compatibility with green chemistry principles align with global trends toward sustainable and efficient chemical processes. Manufacturers are investing in scalable production methods to meet the growing needs of research institutions and industrial players. Market analysts predict a steady growth trajectory, driven by innovations in drug discovery and agrochemical formulations.

In conclusion, 7-hydroxy-1(3H)-isobenzofuranone (CAS No. 3956-91-0) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, coupled with its applications in health and agriculture, underscore its importance in modern science. As research continues to uncover new uses for this molecule, its role in advancing sustainable and therapeutic solutions will likely expand, making it a key player in the future of chemical innovation.